(3R)-5-aminopentane-1,3-diol
Overview
Description
(3R)-5-Aminopentane-1,3-diol (APD), also known as 1,3-diaminopropanol, is an organic compound that is widely used in the synthesis of pharmaceuticals, polymers, and other organic compounds. It is a colorless, water-soluble liquid that is miscible with many organic solvents. It is an important intermediate in the synthesis of a variety of compounds, including amino acids, peptides, and other compounds. In addition, APD has been studied for its potential applications in medicine and biotechnology, as it has been found to have several biochemical and physiological effects.
Scientific Research Applications
APD has been studied for its potential applications in medicine and biotechnology. It has been found to have several biochemical and physiological effects, including the inhibition of the enzyme dihydroorotate dehydrogenase (DHODH), which is involved in the biosynthesis of pyrimidine nucleotides. In addition, it has been found to have antimicrobial activity against Gram-positive bacteria, as well as to have an inhibitory effect on the growth of certain cancer cell lines.
Mechanism of Action
APD has been found to inhibit the enzyme DHODH, which is involved in the biosynthesis of pyrimidine nucleotides. The inhibition of DHODH by APD results in the inhibition of the production of pyrimidine nucleotides, which are essential for DNA and RNA synthesis. This inhibition of pyrimidine nucleotide synthesis results in the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects
APD has been found to have several biochemical and physiological effects. It has been found to inhibit the enzyme DHODH, which is involved in the biosynthesis of pyrimidine nucleotides. In addition, it has been found to have antimicrobial activity against Gram-positive bacteria, as well as to have an inhibitory effect on the growth of certain cancer cell lines. It has also been found to have antioxidant activity, which may be beneficial in the treatment of certain diseases.
Advantages and Limitations for Lab Experiments
APD has several advantages for use in laboratory experiments. It is a water-soluble liquid, which makes it easy to work with. In addition, it is relatively inexpensive and readily available. However, there are some limitations to its use in laboratory experiments. It has a relatively short shelf-life and can degrade over time. In addition, it can be toxic if not handled properly.
Future Directions
There are several potential future directions for APD research. One potential direction is to further study its antimicrobial activity and explore its potential applications in the treatment of infectious diseases. Another potential direction is to explore its potential applications in the treatment of cancer, as it has been found to have an inhibitory effect on the growth of certain cancer cell lines. Additionally, APD could be further studied for its potential applications in the development of new drugs and other therapeutic agents. Finally, it could be further studied for its potential applications in the synthesis of polymers and other organic compounds.
Synthesis Methods
APD is synthesized from propane-1,3-diamine by a two-step process. The first step involves the reaction of propane-1,3-diamine with sulfuric acid, which produces a mixture of (3R)-5-aminopentane-1,3-diolropanol and 1,3-dihydroxypropane. The second step involves the reaction of the 1,3-dihydroxypropane with sodium hypochlorite, which produces (3R)-5-aminopentane-1,3-diolropanol and hydrochloric acid. The (3R)-5-aminopentane-1,3-diolropanol is then isolated and purified.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3R)-5-aminopentane-1,3-diol involves the conversion of a starting material into an intermediate, which is then further reacted to yield the final product. The key steps in the synthesis pathway include protection of the hydroxyl groups, reduction of the carbonyl group, and selective deprotection of the hydroxyl groups.", "Starting Materials": [ "L-glutamic acid", "Sodium borohydride", "Sodium cyanoborohydride", "Acetic anhydride", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Ethanol" ], "Reaction": [ "Protection of the carboxylic acid group with acetic anhydride and catalytic hydrochloric acid", "Reduction of the carbonyl group with sodium borohydride to yield the corresponding alcohol", "Protection of the hydroxyl groups with methanol and catalytic hydrochloric acid", "Reduction of the protected carbonyl group with sodium cyanoborohydride to yield the corresponding amine", "Selective deprotection of the primary hydroxyl group with sodium hydroxide to yield (3R)-5-aminopentane-1,3-diol" ] } | |
CAS RN |
1314998-89-4 |
Product Name |
(3R)-5-aminopentane-1,3-diol |
Molecular Formula |
C5H13NO2 |
Molecular Weight |
119.2 |
Purity |
95 |
Origin of Product |
United States |
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